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Compound of Interest

Compound Name: BMS-604992 dihydrochloride

Cat. No.: B12425918 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BMS-604992 dihydrochloride is a potent and selective small-molecule agonist of the Growth

Hormone Secretagogue Receptor (GHSR), also known as the ghrelin receptor.[1] Ghrelin is a

naturally occurring peptide hormone recognized for its orexigenic properties, meaning it

stimulates appetite and food intake.[2] As an agonist, BMS-604992 mimics the action of

ghrelin, leading to a dose-dependent increase in food consumption. These application notes

provide detailed protocols and data for researchers investigating the effects of BMS-604992 on

food intake in rodent models.

Mechanism of Action: GHSR Signaling Pathway
BMS-604992 exerts its effects by binding to and activating the GHSR, a G-protein coupled

receptor (GPCR). This activation initiates a cascade of intracellular signaling events, primarily

through the Gαq/11 G-protein subunit. This leads to the activation of phospholipase C (PLC),

which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol

trisphosphate (IP3) and diacylglycerol (DAG). The subsequent increase in intracellular calcium

(Ca2+) and activation of protein kinase C (PKC) are key steps in the signaling pathway that

ultimately leads to the stimulation of appetite.
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1. Acclimation
(Individual Housing, 3 days)

2. Fasting
(4-6 hours, water ad libitum)

3. Dosing
(Oral Gavage with BMS-604992 or Vehicle)

4. Food Intake Measurement
(Weigh food at 1, 2, 4, 24h)

5. Data Analysis
(Calculate intake, statistical comparison)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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